Cas no 1566038-12-7 (2-{4-(difluoromethyl)phenylmethyl}-2-methylpyrrolidine)

2-{4-(difluoromethyl)phenylmethyl}-2-methylpyrrolidine structure
1566038-12-7 structure
Product Name:2-{4-(difluoromethyl)phenylmethyl}-2-methylpyrrolidine
CAS No:1566038-12-7
MF:C13H17F2N
MW:225.277590513229
MDL:MFCD26934671
CID:4606555
PubChem ID:104688094
Update Time:2024-03-01

2-{4-(difluoromethyl)phenylmethyl}-2-methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 2-{[4-(difluoromethyl)phenyl]methyl}-2-methylpyrrolidine
    • 2-{4-(difluoromethyl)phenylmethyl}-2-methylpyrrolidine
    • MDL: MFCD26934671
    • Inchi: 1S/C13H17F2N/c1-13(7-2-8-16-13)9-10-3-5-11(6-4-10)12(14)15/h3-6,12,16H,2,7-9H2,1H3
    • InChI Key: ABRJOBFRBRJDLK-UHFFFAOYSA-N
    • SMILES: N1CCCC1(CC1=CC=C(C(F)F)C=C1)C

Computed Properties

  • Exact Mass: 225.13290587g/mol
  • Monoisotopic Mass: 225.13290587g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 12Ų

2-{4-(difluoromethyl)phenylmethyl}-2-methylpyrrolidine Pricemore >>

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